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Compound of Interest

Compound Name: Anisyl propionate

Cat. No.: B1198740

An in-depth technical guide to Anisyl Propionate, tailored for researchers, scientists, and
professionals in drug development.

Anisyl Propionate: A Technical Overview

Anisyl propionate is an ester recognized for its sweet, fruity, and floral aroma, reminiscent of
apricot, vanilla, and cherry blossom.[1][2] While predominantly utilized in the flavor and
fragrance industries, its chemical properties and synthesis routes are of interest to the broader
scientific community.[1][2] This guide provides a detailed examination of its chemical identity,
physicochemical properties, and relevant experimental protocols.

Chemical Identity

e CAS Number: 7549-33-9[1][3][4]
e IUPAC Name: (4-methoxyphenyl)methyl propanoate[1]
e Molecular Formula: C11H1403[1][4]

e Synonyms: A variety of synonyms are used to identify anisyl propionate, reflecting its
structure and common usage. These include 4-Methoxybenzyl propionate, p-anisyl
propionate, anisyl propanoate, and p-methoxybenzyl propionate.[3][4][5]

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of anisyl propionate,
compiled from various sources.
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Property Value Units Reference(s)
Molecular Weight 194.23 g/mol [1]

Boiling Point 277 °C (at 760 mmHg) [1][4]

Density 1.07 g/mL (at 25 °C) [41[5]
Refractive Index 1.508 n20/D [4]

Flash Point > 110 °C (> 230 °F) [3114]

XLogP3 2.7 [11[3]

Water Solubility Insoluble [4115]

Soluble in alcohol and
oils; poorly soluble in

Organic Solubility Propylene Glycol; [4][5]
almost insoluble in

Glycerin.

Experimental Protocols

A significant area of research for esters like anisyl propionate is the development of efficient
and environmentally friendly synthesis methods. Below is a detailed protocol for the enzymatic
synthesis of anisyl propionate.

Protocol: Enzymatic Esterification of Anisyl Alcohol

This protocol is based on the work of Csilla-Cecilia Fazakas, et al., which describes a
biocatalytic approach using lipase B from Candida antarctica (Novozym 435).[6]

Objective: To synthesize anisyl propionate via direct esterification of anisyl alcohol with
propionic acid, mediated by Novozym 435 in a green solvent, using molecular sieves to remove
water.[6]

Materials:

¢ Anisyl alcohol (Substrate 1)
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e Propionic acid (Substrate 2)

e Novozym 435 (Biocatalyst)

o 2-methyltetrahydrofuran (2-MeTHF) (Solvent)[6]
« Molecular sieves (3A) (Water removal agent)[6]

e Reaction vessels (e.g., 2 mL glass vials)
 Orbital shaker/incubator

o Gas chromatograph (GC) for conversion analysis
Methodology:

e Reactant Preparation: In a 2 mL glass vial, mix 1.38 mg of anisyl alcohol and 1.48 mg of
propionic acid (a 2:1 molar equivalent of acid to alcohol).[6]

» Solvent Addition: Add 1 mL of 2-methyltetrahydrofuran (2-MeTHF) to the reaction vial.[6]

e Catalyst and Water Removal: Add 25 mg of Novozym 435 and 50 mg of molecular sieves to
the reaction mixture.[6]

e Incubation: Seal the vials and place them in an orbital shaker set to 800 rpm at a controlled
temperature (optimized at 60 °C for best results) for a duration of 6 to 12 hours.[6]

e Sampling and Analysis:

[¢]

After the reaction period, take a 25 pL sample from the reaction mixture.

[¢]

Evaporate the solvent from the sample.

[e]

Reconstitute the sample with 1 mL of the mobile phase used for GC analysis.

o

Filter the sample and inject it into the GC to determine the conversion of anisyl alcohol to
anisyl propionate.[6]
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e Product Isolation (for scaled-up reactions): Following the reaction, the enzyme can be filtered
off, and the solvent can be removed under reduced pressure. The resulting crude product
can be purified using column chromatography to yield pure anisyl propionate. A 92% yield
was reported for scaled-up reactions.[6]

Biochemical and Synthetic Pathways

While anisyl propionate is not known to be a key player in major signaling pathways within
drug development, its biosynthesis and chemical synthesis routes are well-defined.

Theoretical Biosynthetic Pathway

The biosynthesis of anisyl propionate is not fully elucidated in a single organism but can be
theoretically constructed from known metabolic pathways. It involves the convergence of two
separate pathways to generate the necessary precursors, followed by a final enzymatic
condensation step.[7] The key precursors are anisyl alcohol, derived from the phenylpropanoid
pathway, and propionyl-CoA, an activated form of propionic acid.[7] The final esterification is
catalyzed by an alcohol acyltransferase (AAT).[7]
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Caption: Theoretical biosynthetic pathway of anisyl propionate.

Experimental Workflow: Enzymatic Synthesis

The following diagram illustrates the workflow for the laboratory-scale enzymatic synthesis of
anisyl propionate as described in the protocol above.
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Caption: Workflow for the enzymatic synthesis of anisyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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